Cas no 1006486-11-8 (2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 1006486-11-8
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 3060279
• PubChem ID: 19622698
• Update Time: 2025-04-21

2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester
• AKOS000313621
• ethyl1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxylate
• STK351188
• ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxylate
• 1006486-11-8
• WYAGUTATJFIBBM-UHFFFAOYSA-N

• Inchi： 1S/C8H9F3N2O2/c1-2-15-7(14)6-3-4-12-13(6)5-8(9,10)11/h3-4H,2,5H2,1H3
• InChI Key： WYAGUTATJFIBBM-UHFFFAOYSA-N
• SMILES： FC(CN1C(C(=O)OCC)=CC=N1)(F)F

Computed Properties

• Exact Mass: 222.061612g/mol
• Monoisotopic Mass: 222.061612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 222.16g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1Ų